Cas no 1207027-49-3 (1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207027-49-3
• MF: C₂₄H₂₂ClN₅O
• MW: 431.917383670807
• CID: 5390305
• Update Time: 2025-07-18

1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-(1-methyl-3-phenylpropyl)-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C24H22ClN5O/c1-17(9-10-18-6-3-2-4-7-18)27-24(31)22-23(19-8-5-15-26-16-19)30(29-28-22)21-13-11-20(25)12-14-21/h2-8,11-17H,9-10H2,1H3,(H,27,31)
• InChI Key： BRCYNUODFFSTLJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(NC(C)CCC2=CC=CC=C2)=O)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.21±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to Compound with CAS No 1207027-49-3 and Product Name: 1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

The compound identified by the CAS number 1207027-49-3 and the product name 1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key functional groups, including a triazole ring, a chlorophenyl moiety, and a pyridin-3-yl substituent, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole ring in this compound serves as a privileged scaffold, known for its ability to enhance binding affinity and selectivity towards biological targets. Studies have demonstrated that triazole-containing compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-chlorophenyl group further modulates the electronic properties of the molecule, influencing its interactions with biological receptors. This group is often employed in medicinal chemistry to improve metabolic stability and binding efficacy.

The 5-(pyridin-3-yl) substituent adds another layer of complexity to the compound's structure. Pyridine derivatives are well-documented for their role in drug design, often serving as pharmacophores due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. In particular, the pyridin-3-yl moiety has been shown to enhance solubility and bioavailability, critical factors in the development of orally active pharmaceuticals. The combination of these structural elements in 1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide suggests a multifaceted pharmacological profile that warrants further investigation.

Current research trends indicate that this compound may find utility in addressing unmet medical needs. For instance, studies have suggested that triazole derivatives can modulate enzyme activity by inhibiting key metabolic pathways involved in disease progression. The N-(4-phenylbutan-2-yl) group introduces a bulky aliphatic chain, which can influence the compound's pharmacokinetic properties by affecting its solubility and distribution within biological systems. This feature is particularly relevant in drug design, as it allows for fine-tuning of molecular properties to optimize therapeutic efficacy.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in terms of binding affinity towards target proteins associated with various diseases. The precise arrangement of functional groups around the triazole core appears to be critical for achieving high selectivity. For example, the interplay between the chlorophenyl, phenylbutan-2-yl, and pyridin-3-yl moieties may confer specificity towards certain enzymes or receptors over others. Such selectivity is a cornerstone of modern drug design, minimizing side effects while maximizing therapeutic benefits.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves strategic functionalization and regioselective transformations to construct the desired framework. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic rings and heterocyclic moieties efficiently. These synthetic methodologies not only highlight the versatility of modern chemical tools but also underscore the importance of precision in constructing complex molecules for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential biological targets. Docking simulations have revealed that the compound can bind effectively to various protein pockets, suggesting multiple modes of action. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity. Additionally, quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, aiding in rationalizing its observed biological activities.

The potential therapeutic applications of this compound are broad and exciting. Preliminary data suggest that it may exhibit activity against diseases characterized by aberrant enzyme function or receptor signaling. For example, inhibition of specific kinases or phosphodiesterases could lead to novel treatments for conditions such as cancer or inflammatory disorders. Furthermore, the compound's ability to cross cell membranes may make it suitable for topical or systemic administration depending on further optimization.

As research progresses, it is anticipated that this compound will serve as a foundation for developing novel drug candidates with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical reality. The integration of high-throughput screening technologies will expedite the identification of optimized derivatives with enhanced efficacy and safety profiles.

In conclusion,1-(4-chlorophenyl)-N-(4-phenylbutan-2-yl)-5-(pyridin-3-yI)-1H-I ,2 ,3 -triazole -4-carboxamide (CAS No 1207027 -49 -3) represents a promising entity in pharmaceutical research with its intricate structural design and multifaceted biological potential . The synergistic interplay between its key functional groups underscores its significance as a lead molecule for drug discovery . Continued investigation into its pharmacological properties promises to yield valuable insights into new therapeutic strategies across multiple disease areas . p >